Cas no 1448037-71-5 (4-methanesulfonyl-1-(2-methylbenzoyl)piperidine)

• Product Name: 4-methanesulfonyl-1-(2-methylbenzoyl)piperidine
• CAS No: 1448037-71-5
• MF: C₁₄H₁₉NO₃S
• MW: 281.370562791824
• CID: 5977316
• PubChem ID: 71805642
• Update Time: 2025-08-05

4-methanesulfonyl-1-(2-methylbenzoyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-methanesulfonyl-1-(2-methylbenzoyl)piperidine
• (2-methylphenyl)-(4-methylsulfonylpiperidin-1-yl)methanone
• F6435-1436
• AKOS024558117
• 1448037-71-5
• (4-(methylsulfonyl)piperidin-1-yl)(o-tolyl)methanone

• Inchi： 1S/C14H19NO3S/c1-11-5-3-4-6-13(11)14(16)15-9-7-12(8-10-15)19(2,17)18/h3-6,12H,7-10H2,1-2H3
• InChI Key： QZFSSTBXQNHJFX-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1C)(N1CCC(S(C)(=O)=O)CC1)=O

Computed Properties

• Exact Mass: 281.10856464g/mol
• Monoisotopic Mass: 281.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 4-methanesulfonyl-1-(2-methylbenzoyl)piperidine

4-Methanesulfonyl-1-(2-Methylbenzoyl)Piperidine: A Comprehensive Overview

The compound 4-methanesulfonyl-1-(2-methylbenzoyl)piperidine, identified by the CAS number 1448037-71-5, is a highly specialized organic molecule with significant applications in various fields. This compound belongs to the class of piperidine derivatives, which are widely studied due to their unique chemical properties and potential uses in drug development, material science, and industrial synthesis. The molecule's structure is characterized by a piperidine ring substituted with a methanesulfonyl group at the 4-position and a 2-methylbenzoyl group at the 1-position, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The substitution pattern of this compound allows for a wide range of chemical reactivity, making it an ideal candidate for exploring new drug leads. For instance, researchers have investigated the potential of 4-methanesulfonyl-1-(2-methylbenzoyl)piperidine as a precursor for developing kinase inhibitors, which are crucial in treating various diseases, including cancer and inflammatory disorders.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has significantly improved the yield and purity of this compound, ensuring its reliability for large-scale production. The synthesis methodology has been optimized based on recent findings in asymmetric catalysis, which not only enhances the efficiency of the process but also reduces environmental impact.

The application of 4-methanesulfonyl-1-(2-methylbenzoyl)piperidine extends beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in organic electronics and advanced materials. For example, studies have shown that this compound can serve as a building block for constructing functional polymers with tailored electrical properties. This versatility underscores its importance in both academic and industrial research.

Moreover, the compound has been subjected to extensive computational studies to understand its electronic structure and reactivity. These studies have provided valuable insights into its potential as a catalyst in organic reactions. By leveraging computational chemistry tools, researchers have identified novel reaction pathways that could further expand its utility in synthetic chemistry.

In conclusion, 4-methanesulfonyl-1-(2-methylbenzoyl)piperidine is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an essential component in modern chemical research. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to play an even more significant role in advancing scientific knowledge and technological innovation.